1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(4-fluorophenethyl)piperidine-4-carboxamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H22FN7O/c21-17-3-1-15(2-4-17)5-8-23-20(29)16-6-9-27(10-7-16)18-11-19(25-13-24-18)28-14-22-12-26-28/h1-4,11-14,16H,5-10H2,(H,23,29)
• InChI Key: ADMJZGYUMJUGAO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCCC2=CC=C(C=C2)F)C3=NC=NC(=C3)N4C=NC=N4
• Molecular Formula: C20H22FN7O
• Molecular Weight: 395.4 g/mol

Description

1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(4-fluorophenethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H22FN7O and its molecular weight is 395.442. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(4-fluorophenethyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(4-fluorophenethyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis of Pyrazolopyrimidines and Triazoles : A study detailed the synthesis of novel pyrazolopyrimidines derivatives, exploring their anticancer and anti-5-lipoxygenase activities. The synthesis involved condensation of carboxamide with aromatic aldehydes and treatment with ethyl chloroacetate, leading to esters linked pyrazolo[3,4-d]pyrimidinones hybrids. The derivatives were evaluated for cytotoxic activities against HCT-116 and MCF-7 cell lines, showing promising results (Rahmouni et al., 2016).

• Antihypertensive Agents : Another research synthesized 1,2,4-triazolol[1,5-alpha]pyrimidines with different moieties, aiming to discover potential antihypertensive agents. The study showed that specific compounds exhibited promising antihypertensive activity, indicating the therapeutic potential of such derivatives (Bayomi et al., 1999).

• Antineoplastic Tyrosine Kinase Inhibitor Metabolism : The metabolism of Flumatinib, a novel antineoplastic tyrosine kinase inhibitor, was studied in chronic myelogenous leukemia patients. This research identified the main metabolic pathways of Flumatinib, including N-demethylation and N-oxidation, highlighting the importance of understanding drug metabolism for effective cancer treatment (Gong et al., 2010).

• Antimicrobial and Antitumor Activities : Compounds containing the 1,2,4-triazole and pyrimidine derivatives were synthesized and evaluated for their antimicrobial and antitumor activities. These studies highlight the potential of these compounds in developing new therapeutic agents with specific biological activities (Riyadh, 2011).